2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid

• IUPAC Name: N-methyl-1-(2-phenyl-1,3-thiazol-5-yl)methanamine;propanedioic acid
• InChI: InChI=1S/C11H12N2S.C3H4O4/c1-12-7-10-8-13-11(14-10)9-5-3-2-4-6-9;4-2(5)1-3(6)7/h2-6,8,12H,7H2,1H3;1H2,(H,4,5)(H,6,7)
• InChI Key: HMSIANKHXMQGFV-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CN=C(S1)C2=CC=CC=C2.C(C(=O)O)C(=O)O
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

“2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid” is a chemical compound with the CAS Number: 1269226-60-9. Its molecular weight is 309.37. The IUPAC name for this compound is N-methyl-1-(2-phenyl-1H-1lambda3-thiazol-5-yl)methanamine malonate.

Physical and Chemical Properties The compound is stored at a temperature of 28 C.

Safety Information For safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

The mechanism of action of 2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid is not fully understood, but it is believed to act by binding to certain proteins or enzymes in cells. This binding can lead to changes in cellular function, including the inhibition of cancer cell growth or the modulation of neurotransmitter receptor function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific target it is binding to. These effects can include changes in cell growth, changes in neurotransmitter receptor function, and changes in enzyme activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid in lab experiments is its unique structure, which allows it to bind to a variety of different targets. Additionally, this compound has been shown to have activity against a variety of different targets, making it a potentially useful tool in drug discovery. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid. One area of interest is further exploring its potential as a cancer treatment, including investigating its efficacy in animal models and clinical trials. Additionally, further research could be done to better understand its mechanism of action and identify additional targets for its use in drug discovery. Finally, research could be done to explore potential applications of this compound in other areas of scientific research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid involves several steps, including the reaction of 2-phenylthiazole-5-carbaldehyde with methylamine and malonic acid. This reaction produces the intermediate compound, which is then further reacted to form this compound.

Scientific Research Applications

2-((Methylamino)(2-phenylthiazol-5-yl)methyl)malonic acid has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments. In neuroscience, this compound has been studied for its potential use as a tool to study the function of certain neurotransmitter receptors. Additionally, this compound has been investigated for its potential use in drug discovery, as it has been shown to have activity against a variety of different targets.